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Compound of Interest

Compound Name: Ethyl 2-furanpropionate

Cat. No.: B158936

In-Depth Technical Guide: Ethyl 3-(furan-2-
yl)propanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 3-(furan-2-yl)propanoate, a
furan derivative with applications in the flavor and fragrance industry and as a reagent in
organic synthesis. This document details its chemical identity, physicochemical properties, a
detailed synthesis protocol, and an overview of its potential biological activities. The information
is intended to support researchers and professionals in the fields of chemistry and drug
development in their understanding and utilization of this compound.

Chemical Identity and Properties

Ethyl 3-(furan-2-yl)propanoate is a chemical compound with the molecular formula CoH120s3. Its
IUPAC name is ethyl 3-(furan-2-yl)propanoate, and it is also commonly referred to as ethyl 3-
(2-furyl)propanoate. The Chemical Abstracts Service (CAS) has assigned the number 10031-
90-0 to this compound.

Physicochemical Properties
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A summary of the key physicochemical properties of Ethyl 3-(furan-2-yl)propanoate is
presented in Table 1. This data is essential for its handling, storage, and application in
experimental settings.

Property Value

Molecular Formula CoH1203

Molecular Weight 168.19 g/mol

CAS Number 10031-90-0

IUPAC Name ethyl 3-(furan-2-yl)propanoate

Synonyms Ethyl 3-(2-furyl)propanoate, Ethyl 3-(2-
furyl)propionate

Appearance Colorless to pale yellow liquid

Boiling Point 212 °C

Density 1.054 g/mL at 25 °C

Refractive Index 1.459 at 20 °C

Spectral Data

The structural elucidation of Ethyl 3-(furan-2-yl)propanoate is confirmed by various
spectroscopic techniques. While specific spectra are not included here, researchers can obtain
this data from commercial suppliers or through their own analysis.

Synthesis of Ethyl 3-(furan-2-yl)propanoate

The synthesis of Ethyl 3-(furan-2-yl)propanoate is a multi-step process that begins with the
condensation of furfural, followed by hydrogenation and finally esterification. A detailed
experimental protocol for each step is provided below.

Synthesis Workflow

The overall synthetic pathway is illustrated in the following diagram:
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Caption: Synthesis pathway for Ethyl 3-(furan-2-yl)propanoate.

Experimental Protocols

Step 1: Synthesis of 3-(Furan-2-yl)acrylic acid (Furacrylic acid)

This step involves the Perkin condensation of furfural with acetic anhydride and sodium
acetate.

o Materials: Furfural, acetic anhydride, anhydrous sodium acetate.
e Procedure:

o A mixture of furfural, acetic anhydride, and anhydrous sodium acetate is heated under
reflux for 5 hours.

o The reaction mixture is then poured into a large volume of water and boiled for 15
minutes.
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o Sodium carbonate is added to the hot solution until it is alkaline.

o The solution is filtered and the filtrate is acidified with hydrochloric acid to precipitate the
furacrylic acid.

o The crude product is collected by filtration, washed with cold water, and recrystallized from
hot water to yield pure 3-(furan-2-yl)acrylic acid.

Step 2: Synthesis of 3-(Furan-2-yl)propanoic acid
This step involves the hydrogenation of the double bond in furacrylic acid.
o Materials: 3-(Furan-2-yl)acrylic acid, sodium amalgam (2.5%), ethanol.
e Procedure:

o 3-(Furan-2-yhacrylic acid is dissolved in ethanol.

o Sodium amalgam is gradually added to the solution with stirring and cooling to maintain a
moderate reaction temperature.

o After the reaction is complete, the mixture is acidified with hydrochloric acid.

o The ethanol is removed by distillation, and the remaining aqueous solution is extracted
with ether.

o The ethereal extract is dried over anhydrous sodium sulfate, and the ether is evaporated
to give 3-(furan-2-yl)propanoic acid.

Step 3: Synthesis of Ethyl 3-(furan-2-yl)propanoate

This final step is a Fischer esterification of the carboxylic acid with ethanol.

e Materials: 3-(Furan-2-yl)propanoic acid, absolute ethanol, concentrated sulfuric acid.
e Procedure:

o A solution of 3-(furan-2-yl)propanoic acid in absolute ethanol is prepared.
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o A catalytic amount of concentrated sulfuric acid is added to the solution.
o The mixture is heated under reflux for 4-6 hours.
o After cooling, the excess ethanol is removed under reduced pressure.

o The residue is dissolved in ether and washed successively with water, sodium bicarbonate
solution, and brine.

o The organic layer is dried over anhydrous magnesium sulfate, and the solvent is
evaporated.

o The crude ester is purified by vacuum distillation to afford pure Ethyl 3-(furan-2-
yl)propanoate.

Applications and Biological Activity

Ethyl 3-(furan-2-yl)propanoate is primarily utilized in the flavor and fragrance industry due to its
characteristic fruity aroma. In the context of scientific research, it serves as a versatile building
block in organic synthesis.

Use in Organic Synthesis

This compound can be employed as a photooxidation sensitizer in various chemical
transformations. Its furan moiety can undergo a range of reactions, making it a useful
intermediate for the synthesis of more complex molecules.

Biological Activity

While extensive biological studies on Ethyl 3-(furan-2-yl)propanoate are limited, some
preliminary data and studies on related compounds suggest potential areas of interest for drug
development professionals.

e Antimicrobial Activity of Related Compounds: Research on derivatives of 3-aryl-3-(furan-2-
yl)propanoic acid has demonstrated antimicrobial activity against various pathogens.[1][2]
Although this activity has not been directly confirmed for Ethyl 3-(furan-2-yl)propanoate itself,
it suggests that the furanpropanoate scaffold may be a promising starting point for the
development of new antimicrobial agents.
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o Dermal Effects: There are reports indicating that Ethyl 3-(furan-2-yl)propanoate may cause
skin reactions upon topical application in mice.[3] This highlights the need for careful
handling and further toxicological evaluation.

The logical relationship for investigating the potential of Ethyl 3-(furan-2-yl)propanoate in drug
discovery, based on the activity of its derivatives, is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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